Cas no 871126-87-3 (2-bromo-1-ethynyl-4-methoxybenzene)

• Product Name: 2-bromo-1-ethynyl-4-methoxybenzene
• CAS No: 871126-87-3
• MF: C₉H₇BrO
• MW: 211.055281877518
• CID: 4269489
• PubChem ID: 86085052
• Update Time: 2025-04-24

2-bromo-1-ethynyl-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-ethynyl-4-methoxy-
• 2-Bromo-1-ethynyl-4-methoxybenzene
• EN300-1910926
• 871126-87-3
• 966-772-4
• AT26829
• A1-30346
• 2-bromo-1-ethynyl-4-methoxybenzene

• Inchi： 1S/C9H7BrO/c1-3-7-4-5-8(11-2)6-9(7)10/h1,4-6H,2H3
• InChI Key： YHUWMNIAOKWTQR-UHFFFAOYSA-N
• SMILES： C1(C#C)=CC=C(OC)C=C1Br

Computed Properties

• Exact Mass: 209.96803Da
• Monoisotopic Mass: 209.96803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų